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Introduction

The 2-hydroxyacyl-CoA lyase 1 (HACL1) is a key peroxisomal enzyme involved in the alpha-
oxidation of fatty acids. Specifically, it catalyzes the cleavage of 2-hydroxy-3-methylacyl-CoA
into formyl-CoA and a 2-methyl-branched fatty aldehyde.[1][2] This pathway is crucial for the
degradation of 3-methyl-branched fatty acids like phytanic acid.[2][3] Dysregulation of fatty acid
metabolism is implicated in various metabolic disorders and cancers. The CRISPR-Cas9
system offers a powerful tool for precisely editing the HACL1 gene to create knockout cell lines,
enabling the study of its function in cellular physiology and disease. These models are
instrumental in elucidating metabolic pathways, identifying potential drug targets, and
understanding disease mechanisms.[4]

This document provides detailed application notes and protocols for the CRISPR-Cas9-
mediated knockout of the HACL1 gene in mammalian cell lines.

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the metabolic pathway involving HACL1 and a general workflow
for generating HACL1 knockout cell lines using CRISPR-Cas9.
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Figure 1: Simplified diagram of the HACL1-mediated alpha-oxidation of phytanic acid in the
peroxisome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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